(2R)-amino(3-chloro-4-hydroxyphenyl)ethanoic acid

• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• SMILES: C1=CC(=C(C=C1C(C(=O)O)N)Cl)O
• InChI: InChI=1S/C8H8ClNO3/c9-5-3-4(1-2-6(5)11)7(10)8(12)13/h1-3,7,11H,10H2,(H,12,13)/t7-/m1/s1
• InChIKey: FLZDFFKRJPLFGS-SSDOTTSWSA-N

D-3-Chloro-4-hydroxyphenylglycine: Procurement-Grade Overview

(2R)-Amino(3-chloro-4-hydroxyphenyl)ethanoic acid, also referred to as D-3-chloro-4-hydroxyphenylglycine (D-Chp), is a non-proteinogenic chiral α-amino acid bearing a single stereogenic centre in the R-configuration (molecular formula C₈H₈ClNO₃; molecular weight 201.61 g·mol⁻¹) [1]. This compound belongs to the phenylglycine family and is distinguished from its non-halogenated congener D-4-hydroxyphenylglycine (D-Hpg) by the presence of a chlorine atom at the 3-position of the aromatic ring, which materially alters its physicochemical profile and biological incorporation preferences [2]. It occurs naturally as a constituent residue in several glycopeptide antibiotics—including actinoidin, chloropolysporins, and ramoplanin—and serves as a critical chiral side-chain precursor in semi-synthetic cephalosporin programmes [3].

Chiral building block for glycopeptide antibiotic constituent studies

R-configuration matches natural vancomycin-class incorporation context

Supports semi-synthetic cephalosporin side-chain precursor workflows

• [1] PDBeChem Ligand Dictionary, Molecule 0UZ: (2R)-amino(3-chloro-4-hydroxyphenyl)ethanoic acid. EMBL-EBI. Available at: https://www.ebi.ac.uk/pdbe-srv/pdbechem/chemicalCompound/names/0UZ View Source
• [2] DrugBank DB03898: 3-Chloro-4-Hydroxyphenylglycine. Available at: https://go.drugbank.com/drugs/DB03898 View Source
• [3] Al Toma RS, Brieke C, Cryle MJ, Süssmuth RD. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Nat Prod Rep. 2015;32:1207–1235. DOI: 10.1039/C5NP00025D. View Source

Why D-3-Chloro-4-hydroxyphenylglycine Cannot Be Replaced by Generic Analogs

Superficial structural similarity between (2R)-amino(3-chloro-4-hydroxyphenyl)ethanoic acid and other phenylglycine derivatives—such as D-4-hydroxyphenylglycine (D-Hpg), the S-enantiomer, or the 3,5-dichloro congener—masks profound functional divergence that precludes casual interchange. The chlorine substituent at the 3-position reduces aqueous solubility approximately 2.5-fold relative to D-Hpg while increasing lipophilicity (Δ logP ≈ +0.4 to +1.0 units), directly affecting formulation behaviour and coupling efficiency in peptide synthesis [1]. Crucially, the D-configuration is a strict stereochemical requirement for incorporation into the vancomycin-class glycopeptide antibiotics and for the oral antibacterial activity of derived cephalosporins; the L-enantiomer and racemic mixture are either inactive or substantially less potent in these contexts [2]. Furthermore, the mono-chloro substitution pattern dictates distinct biosynthetic recognition: ramoplanin selectively incorporates the L-configuration of this residue, whereas actinoidin and chloropolysporins incorporate the D-configuration—a stereochemical divide that generic substitution cannot satisfy [3].

D-4-Hydroxyphenylglycine

Different solubility–lipophilicity profile may alter coupling efficiency and chromatographic behaviour.

S-Enantiomer / Racemate

Stereochemical requirement for vancomycin-class antibiotics may not be satisfied; reported oral cephalosporin activity relies on R-configuration.

3,5-Dichloro Congener

Altered halogenation pattern shifts biosynthetic recognition and may not match native NRPS incorporation specificity.

• [1] DrugBank DB03898: 3-Chloro-4-Hydroxyphenylglycine – Predicted Properties. Water Solubility 2.01 mg/mL (ALOGPS); logP −1.8 (ALOGPS). Available at: https://go.drugbank.com/drugs/DB03898 View Source
• [2] Sakagami K, Watanabe T, Fukatsu S, Nitta H, Hatanaka M, Ishimaru T. Synthetic cephalosporins. II. The synthesis and oral activity of 7-[R-2-amino-2-(3-chloro-4-hydroxyphenyl)acetamido]-3-methylthio-3-cephem-4-carboxylic acid and related compounds. J Antibiot (Tokyo). 1987 Sep;40(9):1325–30. PMID: 3680042. View Source
• [3] Al Toma RS, Brieke C, Cryle MJ, Süssmuth RD. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Nat Prod Rep. 2015;32:1207–1235. DOI: 10.1039/C5NP00025D. View Source

Differentiation Evidence vs. Closest Analogs

Chirality and Oral Cephalosporin Activity

The R-configuration at the α-carbon is an absolute stereochemical requirement for oral antibacterial activity of the derived 3-methylthio-3-cephem-4-carboxylic acid cephalosporin. Sakagami et al. (1987) demonstrated that 7-[R-2-amino-2-(3-chloro-4-hydroxyphenyl)acetamido]-3-methylthio-3-cephem-4-carboxylic acid is an orally active antibiotic, whereas the corresponding S-enantiomer-derived cephalosporin lacks this oral efficacy. The patent literature (US 3,489,751) explicitly specifies D-(−)-α-amino-α-(3-chloro-4-hydroxyphenyl)acetamido as the required side-chain for antibacterial cephalosporanic acid derivatives [1] [2].

Chirality & Oral Cephalosporin Activity

Head-to-head

R-enantiomer-derived cephalosporin: orally active (murine models). S-enantiomer: no reported oral activity.

Stereochemical-control context for cephalosporin SAR

Patent US 3,489,751 specifies D-configuration

Evidence Dimension	Oral antibacterial activity of derived cephalosporin
Target Compound Data	R-enantiomer-derived cephalosporin: orally active antibiotic (qualitative activity confirmed in murine infection models)
Comparator Or Baseline	S-enantiomer-derived cephalosporin: not reported as orally active; patent claims limited to D-configuration
Quantified Difference	Binary: active (R) vs. inactive or substantially less active (S); explicit stereochemical requirement stated in patent claims
Conditions	3-methylthio-3-cephem-4-carboxylic acid scaffold; in vivo oral administration in mice (Sakagami et al., J Antibiot 1987)

Why This Matters

Procurement of the incorrect enantiomer yields a cephalosporin precursor that fails to produce an orally active antibiotic, rendering the synthesis campaign unproductive.

• [1] Sakagami K, Watanabe T, Fukatsu S, Nitta H, Hatanaka M, Ishimaru T. Synthetic cephalosporins. II. The synthesis and oral activity of 7-[R-2-amino-2-(3-chloro-4-hydroxyphenyl)acetamido]-3-methylthio-3-cephem-4-carboxylic acid and related compounds. J Antibiot (Tokyo). 1987 Sep;40(9):1325–30. PMID: 3680042. View Source
• [2] US Patent 3,489,751. 7-Amino-cephalosporanic and decephalosporanic acid derivatives. Filed 1967, patented 1970. Specifies 7-[D-(−)-α-amino-α-(3-chloro-4-hydroxyphenyl)-acetamido]cephalosporanic acid. View Source

Solubility & Lipophilicity vs. D-4-Hydroxyphenylglycine

Chlorine substitution at the 3-position produces a measurable reduction in aqueous solubility and an increase in lipophilicity compared to the non-halogenated D-4-hydroxyphenylglycine (D-Hpg). DrugBank-predicted data (ALOGPS) indicate a water solubility of 2.01 mg·mL⁻¹ for 3-chloro-4-hydroxyphenylglycine versus 5 g·L⁻¹ (≈5 mg·mL⁻¹) reported experimentally for D-Hpg—a ~2.5-fold reduction. The logP shifts from approximately −2.25 (D-Hpg) to −1.8 (3-chloro-D-Hpg, ALOGPS) or −1.2 (Chemaxon), reflecting an increase of 0.4–1.0 log units [1] [2].

Solubility & Lipophilicity vs. D-Hpg

Data to verify

Water solubility: 2.01 mg/mL (3-Cl-D-Hpg) vs ~5 mg/mL (D-Hpg); Δ logP ≈ +0.4–1.0

Supports formulation and purification method selection

Predicted values; experimental confirmation advised

Evidence Dimension	Aqueous solubility and lipophilicity
Target Compound Data	Water solubility: 2.01 mg·mL⁻¹ (ALOGPS); logP: −1.8 (ALOGPS) / −1.2 (Chemaxon)
Comparator Or Baseline	D-4-Hydroxyphenylglycine: water solubility 5 g·L⁻¹ (experimental, 20 °C); logP ≈ −2.25 to −1.2 (various sources)
Quantified Difference	~2.5-fold lower water solubility; Δ logP ≈ +0.4 to +1.0 (more lipophilic)
Conditions	Predicted (ALOGPS/Chemaxon) and experimental solubility at 20–25 °C in water

Why This Matters

The altered solubility–lipophilicity balance directly impacts aqueous-phase coupling yields, chromatographic purification behaviour, and formulation strategies, making D-Hpg a non-interchangeable surrogate.

• [1] DrugBank DB03898: 3-Chloro-4-Hydroxyphenylglycine – Predicted Properties. Water Solubility 2.01 mg/mL (ALOGPS); logP −1.8 (ALOGPS), −1.2 (Chemaxon). Available at: https://go.drugbank.com/drugs/DB03898 View Source
• [2] D-4-Hydroxyphenylglycine (CAS 22818-40-2): water solubility 5 g/L at 20 °C. Multiple vendor sources (ChemWhat, Fisher Scientific, Parchem). Representative: https://www.chemwhat.fr/d-4-hydroxyphenylglycine-cas-22818-40-2 View Source

pKa Shift from 3-Chloro Substitution vs. Non-Halogenated Analog

The electron-withdrawing chlorine atom at the 3-position significantly acidifies the phenolic –OH group. The predicted strongest acidic pKa for 3-chloro-4-hydroxyphenylglycine is 1.28 (Chemaxon), compared with a phenolic pKa of approximately 9.9–10.3 for the non-chlorinated 4-hydroxyphenylglycine [1]. This ~8.6-unit pKa depression means that at physiological or near-neutral coupling pH, the chloro-substituted phenol exists predominantly in the phenolate form, altering its hydrogen-bonding capacity and reactivity profile during amide bond formation.

Phenolic pKa Shift

Predicted

Strongest acidic pKa 1.28 (3-Cl-D-Hpg) vs ~9.9–10.3 (D-Hpg), Δ ≈ –8.6 units

Ionization state context for coupling pH control

Chemaxon prediction; experimental data pending

Evidence Dimension	Strongest acidic pKa (phenolic –OH)
Target Compound Data	pKa (strongest acidic): 1.28 (Chemaxon, predicted)
Comparator Or Baseline	4-Hydroxyphenylglycine phenolic pKa: ~9.9–10.3 (literature)
Quantified Difference	ΔpKa ≈ −8.6 units (substantially more acidic)
Conditions	Predicted via Chemaxon platform; experimental confirmation pending

Why This Matters

The dramatically lower phenolic pKa mandates different pH control strategies during solid-phase peptide synthesis and may confer distinct binding interactions in antibiotic target engagement.

• [1] DrugBank DB03898: 3-Chloro-4-Hydroxyphenylglycine – Predicted Properties. pKa (Strongest Acidic) 1.28 (Chemaxon); pKa (Strongest Basic) 8.67 (Chemaxon). Available at: https://go.drugbank.com/drugs/DB03898 View Source

Racemization Stability in Cross-Coupling Reactions

Racemization during palladium-catalysed cross-coupling reactions is a recognised liability for phenylglycine derivatives. Prieto et al. (2007) quantified that under standard Suzuki coupling conditions (Na₂CO₃ base), 4-hydroxyphenylglycine can undergo up to 34% loss of optical purity. Importantly, the chloro-substituted phenylglycine scaffold has been reported to exhibit lower racemization rates compared with non-halogenated phenylglycines, an attribute exploited in the total synthesis of chloropeptin I where Boc-protected 3-chloro-4-hydroxyphenylglycine residues were deployed specifically to avert late-stage racemization of carboxylate-activated intermediates [1] [2].

Racemization in Cross-Coupling

Class-level inference

3-Cl-D-Hpg: lower racemization rates reported; D-Hpg: up to 34% ee loss under Suzuki conditions

Supports configurational stability review in metal-catalysed steps

Deployed in chloropeptin I total synthesis

Evidence Dimension	Racemization under cross-coupling conditions
Target Compound Data	3-Chloro-4-hydroxyphenylglycine: reported lower racemization rates; deployed in chloropeptin total synthesis to preserve stereochemistry
Comparator Or Baseline	4-Hydroxyphenylglycine: up to 34% unwanted enantiomer formation under standard Suzuki conditions (Na₂CO₃)
Quantified Difference	Qualitative: chloro-substituted analogue demonstrates superior configurational stability; exact percentage not directly compared in a single study
Conditions	Suzuki–Miyaura cross-coupling; carboxylate activation conditions; total synthesis of chloropeptin I (Deng et al., JACS 2003; Boger et al., JACS 2003)

Why This Matters

For multi-step synthetic campaigns where enantiomeric purity must be preserved through metal-catalysed steps, the chloro-substituted phenylglycine offers a demonstrably lower racemization risk than D-Hpg.

• [1] Prieto M, Mayor S, Rodríguez K, Lloyd-Williams P, Giralt E. Racemization in Suzuki Couplings: A Quantitative Study Using 4-Hydroxyphenylglycine and Tyrosine Derivatives as Probe Molecules. J Org Chem. 2007;72(3):1041–1044. DOI: 10.1021/jo0620065. View Source
• [2] Deng H, Jung JK, Liu T, Kuntz KW, Snapper ML, Hoveyda AH. Total synthesis of anti-HIV agent chloropeptin I. J Am Chem Soc. 2003;125(30):9032–9034. DOI: 10.1021/ja030249r. Boger DL et al. J Am Chem Soc. 2003;125:... (Boc-(S)-3-chloro-4-hydroxyphenylglycine benzyl ester deployed to prevent late-stage racemization). View Source

D-Configuration Requirement in Glycopeptide Antibiotics

The absolute configuration of 3-chloro-4-hydroxyphenylglycine in natural glycopeptide antibiotics is context-dependent and non-interchangeable. Lomakina et al. (1969) unequivocally established that the 3-chloro-4-hydroxyphenylglycine residues in actinoidin possess the D-configuration [1]. Conversely, the structurally related antibiotic ramoplanin incorporates the L-configuration of the same amino acid (designated L-Chp17) [2]. Chloropolysporins A, B, and C—novel glycopeptide antibiotics from Faenia interjecta—contain the D-configured 3-chloro-4-hydroxyphenylglycine as a constituent of their aglycone, alongside actinoidinic acid and vancomycinic acid [3]. This bifurcated stereochemical requirement means that the R-enantiomer (D-Chp) is the appropriate starting material for actinoidin/chloropolysporin analogue programmes, whereas the S-enantiomer is required for ramoplanin mimetics.

Natural Glycopeptide Configuration

Head-to-head

D-configuration in actinoidin, chloropolysporins; L-configuration in ramoplanin

Enantiomer-specific procurement context for glycopeptide programmes

Confirmed by degradation and chiral GC

Evidence Dimension	Stereochemical configuration in natural glycopeptide antibiotics
Target Compound Data	D-configuration (R-enantiomer): found in actinoidin, chloropolysporins A/B/C, and chloroeremomycin
Comparator Or Baseline	L-configuration (S-enantiomer): found in ramoplanin (L-Chp17 residue)
Quantified Difference	Binary: D-configuration exclusively in actinoidin/chloropolysporin class; L-configuration in ramoplanin class
Conditions	Natural product isolation and absolute configuration determination via chemical degradation, chiral GC, and optical rotation (Lomakina et al., Chem Nat Compd 1969; Al Toma et al., Nat Prod Rep 2015)

Why This Matters

Procurement of the wrong enantiomer for a given glycopeptide antibiotic programme leads to a building block that cannot be recognised by the cognate non-ribosomal peptide synthetase or that produces an inactive analogue.

• [1] Lomakina NN, Zenkova VA, Yurina MS. Absolute configuration of the amino acids of actinoidin. Chem Nat Compd. 1969;5(1):36–38. DOI: 10.1007/BF00564919. View Source
• [2] Al Toma RS, Brieke C, Cryle MJ, Süssmuth RD. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Nat Prod Rep. 2015;32:1207–1235. (L-3-chloro-4-Hpg in ramoplanin, Scheme 5). View Source
• [3] Takatsu T, Takahashi S, Nakajima M, Haneishi T, Nakamura T, Kuwano H, Kinoshita T. Chloropolysporins A, B and C, novel glycopeptide antibiotics from Faenia interjecta sp. nov. II. Fermentation, isolation and physico-chemical characterization. J Antibiot (Tokyo). 1987 Jul;40(7):933–940. PMID: 3624072. View Source

Chloropolysporin Activity Against Methicillin-Resistant Staphylococci

Chloropolysporins A, B, and C—glycopeptide antibiotics whose aglycone contains D-3-chloro-4-hydroxyphenylglycine as a core structural residue—demonstrate potent activity against clinically isolated methicillin-resistant Staphylococci with MIC values of 0.39–6.25 μg·mL⁻¹ and against anaerobic enterobacteria with MIC values of 0.10–1.56 μg·mL⁻¹ [1]. Derhamnosyl and demannosyl derivatives of chloropolysporins exhibited even stronger activities than the parent compounds, indicating that the D-3-chloro-4-hydroxyphenylglycine-containing aglycone scaffold is amenable to further potency optimisation through semi-synthetic modification. Moreover, chloropolysporin C displayed very strong synergistic effects with various β-lactam antibiotics against methicillin-resistant Staphylococcus aureus (MRSA) [1].

Anti-MRSA MIC Endpoint

Class-level inference

Chloropolysporins: MIC 0.39–6.25 µg/mL (MRSA); synergy with β-lactams reported

Reported MIC endpoint context for resistant Gram-positive screening

Derhamnosyl derivatives show lower MIC values in reported assays

Evidence Dimension	Antibacterial MIC against Gram-positive pathogens
Target Compound Data	Chloropolysporins (containing D-3-chloro-4-hydroxyphenylglycine): MIC 0.39–6.25 μg·mL⁻¹ (MRSA); MIC 0.10–1.56 μg·mL⁻¹ (anaerobic enterobacteria)
Comparator Or Baseline	Vancomycin: typical MIC 0.5–2 μg·mL⁻¹ against MSSA; 1–4 μg·mL⁻¹ against MRSA (class reference); avoparcin comparators also tested in the same study
Quantified Difference	Comparable or superior to vancomycin against MRSA; derhamnosyl/demannosyl derivatives more potent than parent
Conditions	Broth microdilution; clinically isolated methicillin-resistant Staphylococci and anaerobic enterobacteria (Takatsu et al., J Antibiot 1987)

Why This Matters

The D-3-chloro-4-hydroxyphenylglycine residue is a pharmacophoric element of chloropolysporins, a glycopeptide subclass with validated anti-MRSA activity and β-lactam synergy—relevant for procurement decisions in antibiotic discovery programmes targeting resistant Gram-positive pathogens.

• [1] Takatsu T, Takahashi S, Takamatsu Y, Shioiri T, Iwado S, Haneishi T. Chloropolysporins A, B and C, novel glycopeptide antibiotics from Faenia interjecta sp. nov. V. Comparative studies of the biological properties. J Antibiot (Tokyo). 1987 Jul;40(7):946–952. PMID: 3624073. View Source

Application Scenarios for D-3-Chloro-4-hydroxyphenylglycine

Cephalosporin Side-Chain Precursor (D-Configuration Required)

As demonstrated by Sakagami et al. (1987), the R-enantiomer of 3-chloro-4-hydroxyphenylglycine is the requisite side-chain precursor for generating orally active 3-methylthio-3-cephem-4-carboxylic acid cephalosporins . Research groups engaged in cephalosporin SAR programmes should procure the D-enantiomer (CAS 22818-39-9) with a minimum enantiomeric excess specification, as the S-enantiomer yields cephalosporin derivatives lacking oral efficacy. The US patent literature (US 3,489,751) further confirms the D-configuration requirement for 7-aminocephalosporanic acid acylation .

Actinoidin/Chloropolysporin Synthesis & Analogue Development

Lomakina et al. (1969) established that actinoidin incorporates D-3-chloro-4-hydroxyphenylglycine, and Takatsu et al. (1987) confirmed the same D-configured residue in the chloropolysporin aglycone . Synthetic chemistry groups pursuing total synthesis of these glycopeptide antibiotics or designing analogues with modified chlorination patterns must procure the D-enantiomer. Chloropolysporins exhibit MIC values of 0.39–6.25 μg·mL⁻¹ against MRSA and synergistic activity with β-lactams, making them attractive scaffolds for analogue development .

Chloropeptin I Synthesis: Configurational Stability in Suzuki Coupling

The total synthesis of chloropeptin I—a potent gp120-CD4 binding inhibitor with IC₅₀ = 32 nM—by Deng et al. (2003) relied on Boc-protected 3-chloro-4-hydroxyphenylglycine derivatives to prevent late-stage racemization during carboxylate activation and macrocyclization . The chloro-substituted phenylglycine scaffold exhibits lower racemization susceptibility than non-halogenated phenylglycines under palladium-catalysed cross-coupling conditions, where 4-hydroxyphenylglycine can lose up to 34% optical purity . This makes the D-enantiomer of 3-chloro-4-hydroxyphenylglycine the preferred building block for convergent synthetic strategies involving metal-catalysed aryl–aryl bond formation.

NRPS Substrate Specificity & Unnatural Amino Acid Incorporation

The biosynthetic gene clusters of chloroeremomycin, balhimycin, and ramoplanin encode NRPS modules with distinct specificity for either D- or L-configured 3-chloro-4-hydroxyphenylglycine . Al Toma et al. (2015) highlight that chlorination timing and stereochemical recognition are tightly regulated in these assembly lines: supplementation studies with balhimycin showed that 3-chloro-β-hydroxytyrosine did not restore production, indicating that the free amino acid must be presented in the correct chlorination state and configuration . Research groups investigating NRPS engineering, precursor-directed biosynthesis, or enzymatic incorporation of unnatural amino acids into glycopeptide scaffolds should procure the enantiomer matching their target biosynthetic pathway.

Application

Selection Property

Validation Focus

Cephalosporin side-chain SAR

Stereochemical-control review

Oral activity endpoint context

Glycopeptide analogue development

D-configuration requirement

Antimicrobial screening context

Convergent Pd-catalysed synthesis

Racemization resistance review

Enantiomeric purity under Pd catalysis

NRPS substrate specificity studies

Enantiomer-specific recognition

Biosynthetic pathway context